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Compound of Interest

Compound Name: Acid Violet 17

Cat. No.: B1450915 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, procedural guidance for the safe handling,

use, and disposal of Acid Violet 17, a dye used in various laboratory applications.

Hazard Identification and Personal Protective
Equipment
Acid Violet 17 is harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory tract.[1] It is also toxic to aquatic life with long-lasting effects.[2][3][4] Therefore,

adherence to proper safety protocols is crucial. The following personal protective equipment

(PPE) is mandatory when handling Acid Violet 17.
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Personal Protective
Equipment

Specification Rationale

Eye Protection
Tightly fitting safety goggles or

chemical safety goggles.

To protect against dust

particles and splashes which

may cause eye irritation.[1][2]

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile rubber).

To prevent skin contact, which

can cause irritation.[1][2][5]

Respiratory Protection

An approved respirator should

be used when dust is

generated.

To prevent inhalation of dust

particles that can irritate the

respiratory tract.[1][5]

Protective Clothing
A lab coat or other suitable

protective clothing.

To minimize skin exposure.[1]

[2]

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural steps for the safe handling of Acid Violet 17 in a laboratory

setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Minimize the generation and accumulation of dust.[1]

2. Donning Personal Protective Equipment (PPE):

Before handling the substance, put on all required PPE as specified in the table above.

3. Handling the Substance:

Avoid direct contact with the powder and its solutions.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://www.echemi.com/sds/acidviolet17-pid_Seven33786.html
https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://www.echemi.com/sds/acidviolet17-pid_Seven33786.html
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20VIOLET%2017.pdf
https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20VIOLET%2017.pdf
https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://www.echemi.com/sds/acidviolet17-pid_Seven33786.html
https://www.benchchem.com/product/b1450915?utm_src=pdf-body
https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://emperordye.com/upfiles/MSDS-Acid%20Violet%2017.pdf
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20VIOLET%2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When weighing or transferring the powder, do so carefully to avoid creating dust clouds.[6][7]

For preparing solutions, add the Acid Violet 17 powder to the solvent slowly while stirring to

prevent splashing and dust formation.[8]

4. After Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Remove contaminated clothing and wash it before reuse.[1]

Experimental Workflow for Staining with Acid Violet
17
The following diagram illustrates a typical workflow for using Acid Violet 17 as a staining

agent, for instance, in forensic applications for developing latent prints on porous surfaces.[9]
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Workflow for Acid Violet 17 Staining

Disposal Plan
Proper disposal of Acid Violet 17 and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Do not mix Acid Violet 17 waste with other waste streams.

Keep the substance in its original container if possible.
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2. Waste Collection:

Collect solid waste (e.g., unused powder, contaminated paper towels) in a clearly labeled,

sealed container.[1]

Collect liquid waste (e.g., used staining solutions, rinsates) in a separate, labeled, and

sealed container.

3. Disposal Procedure:

Acid Violet 17 waste must be disposed of as hazardous waste.[3][6]

Do not dispose of it down the drain or in household garbage.[3][6]

Contact a licensed waste disposal company to arrange for pickup and disposal in

accordance with local, state, and federal regulations.[1][3]

Handle uncleaned containers as you would the product itself.

By following these guidelines, laboratory personnel can safely handle Acid Violet 17,

minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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